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Compound of Interest

Compound Name: 1,4-Diacetoxy-2-butyne

Cat. No.: B016786

Technical Support Center: 1,4-Diacetoxy-2-butyne

Welcome to the technical support guide for 1,4-Diacetoxy-2-butyne (CAS RN: 1573-17-7).
This document is designed for chemistry professionals engaged in research and development.
Its purpose is to provide expert guidance on safe handling, storage, and in-experiment use, as
well as to offer troubleshooting solutions for common challenges. The information herein is
synthesized from authoritative safety data and practical laboratory experience to ensure both
safety and experimental success.

Section 1: Compound Profile & Key Properties

1,4-Diacetoxy-2-butyne, also known as 2-Butyne-1,4-diol Diacetate, is a versatile bifunctional
building block in organic synthesis. The central alkyne offers a rigid scaffold and a site for
various transformations (e.g., coupling reactions, reductions), while the terminal acetate groups
serve as protected alcohols. Understanding its physical and chemical properties is the
foundation of its safe and effective use.
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Property Value Source(s)
CAS Number 1573-17-7 [1]
Molecular Formula CsH1004 [2]
Molecular Weight 170.16 g/mol [2]

White or colorless to brown
Appearance . [1][3]
powder, lump, or clear liquid

_ _ 23.0t0 26.0°C (73.4to0 78.8
Melting Point R [11[3]

N ) Decomposes at >160 °C (data
Boiling Point ) [4]
for parent diol)

o Strong oxidizing agents, strong
Incompatibilities [5]
bases

Skin Irritation (data for butene
Primary Hazards analog), potential instability on [4161[7]

heating

Section 2: Personal Protective Equipment (PPE) &
Engineering Controls

Q: What is the mandatory PPE for handling 1,4-Diacetoxy-2-butyne?
A: Standard laboratory PPE is required, with an emphasis on skin and eye protection.

o Eye Protection: Wear tightly fitting safety goggles or a face shield.[8] Standard safety glasses
are insufficient due to the risk of splashes.

e Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Always inspect gloves
for integrity before use and change them immediately if contamination is suspected.[5][6]

+ Body Protection: A standard laboratory coat is required. For larger quantities or procedures
with a higher risk of splashing, consider a chemical-resistant apron.[8]
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» Respiratory Protection: Handling should be performed in a certified chemical fume hood to
avoid inhalation of any potential vapors or aerosols.[9] A respirator is typically not needed if
engineering controls are used properly.[5]

Q: Why is a chemical fume hood mandatory for this reagent?

A: There are two primary reasons. First, while the compound has low volatility, many reactions
involving it are heated, which can generate vapors or aerosols. The parent compound, 2-
butyne-1,4-diol, is known to cause respiratory irritation upon inhalation.[10] Second, the parent
diol can decompose explosively when heated, and while the diacetate is more stable, this
potential hazard warrants the use of a protective barrier like a fume hood sash.[4]

Section 3: Handling, Storage & Stability FAQs
Q: I've just received a bottle of 1,4-Diacetoxy-2-butyne. How should | store it?
A: Proper storage is critical for maintaining the reagent's purity and ensuring safety.

o Container: Keep the container tightly closed to prevent moisture ingress, which could lead to
slow hydrolysis of the ester groups.[8][11]

e Location: Store in a cool, dark, and well-ventilated place.[11][12] A dedicated, ventilated
cabinet for reagents is ideal.

o Temperature: Store at ambient or refrigerated temperatures as indicated on the product
label.[6][12] Since its melting point is near room temperature (23-26 °C), it may exist as a
liquid or a solid.[1][3]

e Segregation: Store away from incompatible materials, particularly strong oxidizing agents
and strong bases, to prevent hazardous reactions.[5]

Q: My 1,4-Diacetoxy-2-butyne has turned brown. Is it still usable?

A: A color change to yellow or brown may indicate some level of decomposition or the presence
of impurities. While it might still be suitable for some applications, its purity is questionable. It is
highly recommended to assess the purity by a method like *H NMR or GC before use. If the
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integrity is critical for your experiment (e.g., in catalysis or multi-step synthesis), using a fresh,
clean lot is the safest approach.

Q: Can | use a base like triethylamine (TEA) or potassium carbonate in my reaction with this
compound?

A: Caution is advised. 1,4-Diacetoxy-2-butyne is an ester and is susceptible to base-catalyzed
hydrolysis. The presence of a strong base, especially with nucleophilic impurities like water,
can cleave the acetate groups, forming 2-butyne-1,4-diol and acetate salts. This will consume
your starting material and introduce unwanted byproducts. If a base is required, use a non-
nucleophilic, sterically hindered base and ensure anhydrous conditions.

Section 4: In-Experiment Troubleshooting

Q: My palladium-catalyzed cross-coupling reaction using 1,4-Diacetoxy-2-butyne is not
proceeding to completion. What are the likely causes?

A: Failure in such reactions often traces back to a few key areas. The following decision tree
can help diagnose the issue.
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Action:
Thoroughly degas solvent via

sparging or freeze-pump-thaw.
Ensure inert atmosphere (N2/Ar).

Reaction Failure:
Pd-catalyzed coupling with
1,4-Diacetoxy-2-butyne

Action:
Verify purity of alkyne and
coupling partner via NMR/GC.
Ensure solvent is anhydrous.

Action:
Use a fresh batch of catalyst or
one from a sealed container.
Consider pre-activation step.

Maybe
Base Issue)

Action:
If base is used, ensure it is

anhydrous and compatible.
Base may be degrading starting material.

Click to download full resolution via product page

Caption: Troubleshooting workflow for a failed coupling reaction.
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Q: I am attempting to reduce the alkyne to a cis-alkene using a Lindlar catalyst, but the reaction

is messy. Why?

A: This is a common issue. While Lindlar hydrogenation is designed for this transformation,

several factors can lead to a complex product mixture:

Catalyst Poisoning: The starting material or solvent may contain impurities that poison the
catalyst, leading to incomplete reaction.

Over-reduction: If the reaction is not monitored carefully, the product cis-1,4-diacetoxy-2-
butene can be further reduced to the alkane, 1,4-diacetoxybutane. Monitor the reaction
progress closely by TLC or GC and stop it as soon as the starting material is consumed.

Catalyst Activity: An overly active or improperly prepared Lindlar catalyst can also lead to
over-reduction.

Example Protocol: Base-Catalyzed Deprotection to 2-
Butyne-1,4-diol

This protocol describes the hydrolysis of the acetate groups, a common subsequent step in a

synthesis.

Setup: In a fume hood, equip a round-bottom flask with a magnetic stir bar and a nitrogen
inlet.

Dissolution: Dissolve 1,4-Diacetoxy-2-butyne (1.0 eq) in anhydrous methanol (approx. 0.2
M concentration).

Cooling: Cool the solution to 0 °C using an ice-water bath.

Catalyst Addition: Add a catalytic amount of anhydrous potassium carbonate (K2COs,
approx. 0.1 eq). Causality Note: Using a catalytic amount of a mild base at low temperature
minimizes potential side reactions of the sensitive alkyne-diol product.

Monitoring: Stir the reaction at 0 °C and monitor its progress by Thin Layer Chromatography
(TLC). The product, 2-butyne-1,4-diol, is significantly more polar than the starting material.
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e Quenching: Once the starting material is consumed, neutralize the reaction by adding a
weak acid, such as solid ammonium chloride (NH4Cl), until the pH is neutral.

» Workup: Remove the methanol under reduced pressure. The resulting residue can then be
purified, typically by silica gel chromatography, to isolate the 2-butyne-1,4-diol.

Section 5: Emergency Procedures & Waste Disposal
Q: What should I do in case of accidental skin or eye contact?
A: Immediate action is crucial.

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water and soap for at least 15 minutes.[6] If skin irritation develops or persists,
seek medical attention.[5]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present
and easy to do so.[11] Seek immediate medical attention.[5]

Q: How do I handle a small spill of the material in the lab?
A: For a small spill inside a fume hood:

Alert: Inform others in the immediate area.

» Contain: Absorb the spill with an inert, non-combustible material like dry sand, earth, or
vermiculite.[9][11] Do not use combustible materials like paper towels as the primary
absorbent.

o Collect: Carefully scoop the absorbed material into a suitable, labeled container for
hazardous waste.[8]

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

o Dispose: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous
waste.[11]
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Q: What is the correct procedure for disposing of waste containing 1,4-Diacetoxy-2-butyne?
A: Waste containing this chemical must be treated as hazardous waste.

e Labeling: Collect all waste (unused product, contaminated materials) in a clearly labeled,
sealed container.

e Regulations: Disposal must be carried out in strict accordance with all federal, state, and
local environmental regulations.[6][11] Do not pour it down the drain or mix it with other non-
hazardous waste.[11] Contact your institution's Environmental Health & Safety (EHS)
department for specific guidance on waste pickup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 1,4-Diacetoxy-2-butyne | 1573-17-7 | TClI AMERICA [tcichemicals.com]

. GSRS [gsrs.ncats.nih.gov]

. 1,4-Diacetoxy-2-butyne | 1573-17-7 | TCI Deutschland GmbH [tcichemicals.com]
. 2-Butyne-1,4-diol | C4H602 | CID 8066 - PubChem [pubchem.ncbi.nim.nih.gov]
. fishersci.no [fishersci.no]

. sigmaaldrich.com [sigmaaldrich.com]

. cis-1,4-Diacetoxy-2-butene 95 25260-60-0 [sigmaaldrich.com]

. echemi.com [echemi.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. sigmaaldrich.com [sigmaaldrich.com]

» 10. Toxicity and adverse reactions of 2-Butyne-1,4-diol_Chemicalbook [chemicalbook.com]
e 11. spectrumchemical.com [spectrumchemical.com]

e 12. spectrumchemical.com [spectrumchemical.com]

 To cite this document: BenchChem. [Handling and safety precautions for 1,4-Diacetoxy-2-
butyne]. BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b016786?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/468037
https://www.spectrumchemical.com/media/sds/TCI-B1232.pdf
https://www.spectrumchemical.com/media/sds/TCI-B1232.pdf
https://www.benchchem.com/product/b016786?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/US/en/p/B2087
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z2RUC6Y44A
https://www.tcichemicals.com/AT/en/p/B2087
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyne-1_4-diol
https://www.fishersci.no/store/msds?partNumber=10676620&countryCode=NO&language=en
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/468037
https://www.sigmaaldrich.com/SG/en/product/aldrich/468037
https://www.echemi.com/sds/cis-1-4-diacetoxy-2-butene-pd180521134980.html
https://www.sigmaaldrich.com/SG/en/sds/sial/296309?userType=undefined
https://www.chemicalbook.com/article/toxicity-and-adverse-reactions-of-2-butyne-1-4-diol.htm
https://www.spectrumchemical.com/media/sds/TCI-B1232.pdf
https://www.spectrumchemical.com/cas/1573-17-7
https://www.benchchem.com/product/b016786#handling-and-safety-precautions-for-1-4-diacetoxy-2-butyne
https://www.benchchem.com/product/b016786#handling-and-safety-precautions-for-1-4-diacetoxy-2-butyne
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

[https://www.benchchem.com/product/b016786#handling-and-safety-precautions-for-1-4-
diacetoxy-2-butyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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